Cas no 2138116-58-0 (Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate)

• Product Name: Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate
• CAS No: 2138116-58-0
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 5848830
• PubChem ID: 165492507
• Update Time: 2025-06-14

Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138116-58-0
• EN300-1153707
• methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate
• Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate

• Inchi： 1S/C8H7ClN2O2S/c1-4-3-11-6(9)5(7(12)13-2)10-8(11)14-4/h3H,1-2H3
• InChI Key： AOFSAYREGJJZRY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=C2N1C=C(C)S2

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate

Comprehensive Overview of Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate (CAS No. 2138116-58-0)

The compound Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate (CAS No. 2138116-58-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[2,1-b][1,3]thiazole core, has garnered attention for its versatility in drug discovery and material science applications. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in the development of novel antimicrobial and anti-inflammatory agents.

In recent years, the demand for specialized heterocyclic compounds like Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant pathogens has spurred interest in structurally diverse scaffolds, and this compound’s imidazo-thiazole framework offers a promising starting point for designing next-generation therapeutics. Additionally, its carboxylate ester functionality enhances solubility, making it a valuable intermediate in synthetic chemistry.

From a synthetic perspective, the preparation of CAS No. 2138116-58-0 involves multi-step organic reactions, often starting from commercially available thiazole precursors. Key steps include chlorination at the 5-position and esterification to introduce the methyl carboxylate group. These modifications are critical for tuning the compound’s electronic properties and bioavailability. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to confirm its purity and structural integrity.

The compound’s relevance extends beyond pharmaceuticals. In agrochemical research, Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate is investigated for its potential as a precursor to crop protection agents. Its chloro and methyl substituents contribute to its stability and reactivity, enabling the synthesis of derivatives with herbicidal or fungicidal activity. This dual applicability aligns with the growing trend of multi-functional chemical building blocks in industrial applications.

Environmental and safety considerations are paramount when handling CAS No. 2138116-58-0. While not classified as hazardous under standard regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. The compound’s biodegradability and ecotoxicological profile remain areas of active study, reflecting the broader scientific community’s focus on green chemistry principles.

In the context of intellectual property, several patents highlight the utility of Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate in drug formulations. Its structural motifs appear in claims related to kinase inhibitors and immunomodulators, underscoring its value in targeted therapy development. This aligns with current trends in personalized medicine, where tailored molecular designs are crucial for efficacy and reduced side effects.

For researchers sourcing this compound, quality benchmarks such as HPLC purity (>98%) and isotopic labeling options are frequently discussed topics. Suppliers often provide technical data sheets detailing storage conditions (e.g., -20°C under inert atmosphere) to ensure longevity. These practical insights address common queries from synthetic chemists and formulators seeking reliable chemical intermediates.

Looking ahead, the exploration of imidazo[2,1-b]thiazole derivatives like CAS No. 2138116-58-0 is expected to expand, driven by advancements in computational chemistry and high-throughput screening. Virtual libraries increasingly incorporate such scaffolds to predict novel bioactivities, accelerating the drug discovery pipeline. This intersection of AI-driven design and experimental validation exemplifies modern chemical innovation.

In summary, Methyl 5-chloro-2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylate represents a compelling case study in the strategic use of heterocyclic chemistry to address contemporary scientific challenges. Its multifaceted applications—from medicinal chemistry to sustainable agriculture—highlight its importance as a research enabler in the 21st century.